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Compound of Interest

Compound Name: MTEOA MeOSO3

Cat. No.: B1597316 Get Quote

An In-depth Technical Guide to Tris(2-hydroxyethyl)methylammonium methylsulfate (MTEOA
MeOSO3)

Introduction
Tris(2-hydroxyethyl)methylammonium methylsulfate, commonly referred to as MTEOA
MeOSO3, is a third-generation ionic liquid (IL) recognized for its favorable environmental

profile, including good biocompatibility and biodegradability. It is composed of a tris(2-

hydroxyethyl)methylammonium cation and a methylsulfate anion.[1] This compound's

amphiphilic nature, stemming from its charged, hydrophilic head and nonpolar hydrocarbon

portions, allows it to function effectively as a surfactant.[1] Due to its unique properties,

including negligible vapor pressure, it is considered a "green solvent".[1] MTEOA MeOSO3 has

garnered interest for its excellent antistatic, dispersing, and emulsifying characteristics, which

are valuable in various chemical and biological processes.[1] Its stability in aqueous solutions

further enhances its utility.[1]

Chemical Structure and Physicochemical Properties
The chemical structure of MTEOA MeOSO3 consists of the tris(2-

hydroxyethyl)methylammonium cation ([MTEOA]⁺) and the methyl sulfate anion ([MeOSO₃]⁻).

The presence of three hydroxyl (-OH) groups on the cation allows for significant hydrogen

bonding.[1]

Table 1: Chemical Identifiers and Basic Properties
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Identifier Value

Chemical Name
Tris(2-hydroxyethyl)methylammonium

methylsulfate

Common Abbreviation MTEOA MeOSO3

CAS Number 29463-06-7

Molecular Formula C₈H₂₁NO₇S

Molecular Weight 275.32 g/mol [2][3]

Physical Form Liquid[4]

SMILES String
COS([O-])(=O)=O.C--INVALID-LINK--

(CCO)CCO[4]

InChI Key WLTHPEHYBIKNHR-UHFFFAOYSA-M[4]

Table 2: Physicochemical Data

Property Value Notes

Assay ≥98%
Commercially available

purity[4]

Flash Point approx. 198 °C Closed cup (ISO 2719)[2]

Storage Class 10 - Combustible liquids [4]

Viscosity 15.8–23.4 mPa·s
For binary mixtures with

water/ethanol at 298.15 K

Note: A comprehensive set of thermophysical properties for the pure compound is not readily

available in the cited literature. Much of the existing data pertains to its aqueous solutions.[1]

Synthesis
While a specific, detailed protocol for the synthesis of MTEOA MeOSO3 is not extensively

published, the general synthesis route for similar quaternary ammonium salts involves the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.sigmaaldrich.com/US/en/product/aldrich/91198
https://webbook.nist.gov/cgi/cbook.cgi?ID=C29463067
https://www.researchgate.net/publication/244385894_Mixing_properties_of_tris2-hydroxyethylmethylamonium_methylsulfate_water_and_methanol_at_29815_K_Data_treatment_using_several_correlation_equations
https://www.researchgate.net/publication/244385894_Mixing_properties_of_tris2-hydroxyethylmethylamonium_methylsulfate_water_and_methanol_at_29815_K_Data_treatment_using_several_correlation_equations
https://www.researchgate.net/publication/244385894_Mixing_properties_of_tris2-hydroxyethylmethylamonium_methylsulfate_water_and_methanol_at_29815_K_Data_treatment_using_several_correlation_equations
https://www.researchgate.net/publication/244385894_Mixing_properties_of_tris2-hydroxyethylmethylamonium_methylsulfate_water_and_methanol_at_29815_K_Data_treatment_using_several_correlation_equations
https://www.sigmaaldrich.com/US/en/product/aldrich/91198
https://www.researchgate.net/publication/244385894_Mixing_properties_of_tris2-hydroxyethylmethylamonium_methylsulfate_water_and_methanol_at_29815_K_Data_treatment_using_several_correlation_equations
https://qspace.qu.edu.qa/handle/10576/3709
https://www.benchchem.com/product/b1597316?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


quaternization of a tertiary amine.

Conceptual Synthesis Protocol:
Starting Materials: The synthesis would logically start with triethanolamine (tris(2-

hydroxyethyl)amine) and a methylating agent, such as dimethyl sulfate.

Reaction: Triethanolamine would be reacted with dimethyl sulfate. The lone pair of electrons

on the nitrogen atom of triethanolamine attacks one of the methyl groups of dimethyl sulfate

in a nucleophilic substitution reaction (SN2).

Product Formation: This reaction forms the desired tris(2-hydroxyethyl)methylammonium

cation and the methylsulfate anion as the counter-ion.

Purification: The final product would likely require purification to remove any unreacted

starting materials or byproducts.

A related patent describes the synthesis of a fatty acid ester derivative, where triethanolamine

is first esterified with a fatty acid, and the resulting product is then quaternized with dimethyl

sulfate.[5]

Biological Activity and Signaling Pathways
Current scientific literature does not indicate that MTEOA MeOSO3 directly modulates specific

intracellular signaling pathways. Its primary role in a biological context is as a biocompatible

material. Cytotoxicity assessments have shown it to be nontoxic to human skin cells, making it

suitable for use in on-skin electronic devices. Its "bio-friendly" nature is a key feature for its

application in biomedical devices that interface with biological systems.

Applications in Drug Development and Research
The properties of MTEOA MeOSO3 make it a versatile compound in research and

development.

Organic Electrochemical Transistors (OECTs): A significant application of MTEOA MeOSO3
is as an additive to the conductive polymer PEDOT:PSS. It has been shown to enhance the

performance of OECTs, which are used for biosensing applications such as

electrocardiography (ECG) signal acquisition and the detection of ions like Na⁺ and K⁺ in
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physiological ranges.[4] The addition of MTEOA MeOSO3 can lead to high

transconductance, fast response times, and excellent stability in these devices.

Surfactant and Stabilizer: Its amphiphilic nature makes it an excellent emulsifying and

dispersing agent.[1] It can be used to stabilize colloidal systems and improve the solubility of

reactants in organic synthesis.[1]

Ammonia Capture: MTEOA MeOSO3 has demonstrated effectiveness in ammonia

absorption, which can be relevant in various industrial and environmental applications.[1]

Experimental Protocols
Fabrication of a PEDOT:PSS/[MTEOA][MeOSO3]-based
OECT (Representative Protocol)
This protocol is a generalized representation based on common practices for OECT fabrication.

Substrate Preparation: Begin with a clean substrate, such as glass or flexible polyethylene

terephthalate (PET). The substrate should be thoroughly cleaned using a sequence of

solvents (e.g., acetone, isopropanol) and dried.

PEDOT:PSS Formulation: Prepare an aqueous dispersion of PEDOT:PSS. Add MTEOA
MeOSO3 to this dispersion at a specific concentration (e.g., a certain weight percentage).

The mixture should be stirred to ensure homogeneity.

Film Deposition: Deposit a thin film of the PEDOT:PSS/[MTEOA][MeOSO3] mixture onto the

prepared substrate. This can be achieved using techniques like spin coating or inkjet printing

to control the film thickness and uniformity.

Annealing: The coated substrate is then typically annealed (heated) at a specific temperature

(e.g., 120-140°C) for a set duration to remove the solvent and improve the film's conductivity

and morphology.

Channel Definition: Define the active channel of the OECT. This can be done through

photolithography and etching or by using a shadow mask during deposition.
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Electrode Deposition: Deposit the source and drain electrodes (commonly gold) onto the

PEDOT:PSS channel. A gate electrode is also integrated into the device, often made of a

biocompatible metal like gold or platinum.

Encapsulation: Encapsulate the device, leaving the active channel and electrode contact

pads exposed, to ensure stable operation in an aqueous environment.

Visualizations
Logical Workflow for OECT Fabrication
Caption: A diagram illustrating the key steps in the fabrication of an Organic Electrochemical

Transistor (OECT) using a PEDOT:PSS/[MTEOA][MeOSO3] active layer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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